molecular formula C13H17NO2 B8669944 4-(2-Hydroxy-2-methylpropoxy) 3,5-dimethyl benzonitrile

4-(2-Hydroxy-2-methylpropoxy) 3,5-dimethyl benzonitrile

Cat. No.: B8669944
M. Wt: 219.28 g/mol
InChI Key: GESJFWQSAZHITI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Hydroxy-2-methylpropoxy) 3,5-dimethyl benzonitrile is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H17NO2

Molecular Weight

219.28 g/mol

IUPAC Name

4-(2-hydroxy-2-methylpropoxy)-3,5-dimethylbenzonitrile

InChI

InChI=1S/C13H17NO2/c1-9-5-11(7-14)6-10(2)12(9)16-8-13(3,4)15/h5-6,15H,8H2,1-4H3

InChI Key

GESJFWQSAZHITI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1OCC(C)(C)O)C)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-3,5-dimethylbenzonitrile (2.00 g, 13.5 mmol) and 1-chloro-2-methyl propan-2-ol (8.85 g, 81.5 mmol) in ethanol (50 mL) was added potassium carbonate (7.5 g, 54 mmol) and water (5 mL). The reaction mixture was stirred at reflux for 24 h and cooled to room temperature. The precipitated solid was filtered off and washed with water. The solid was dissolved in ethyl acetate (100 mL), washed with water (50 mL), brine (50 mL), and dried over anhydrous Na2SO4. Removal of solvent gave 4-(2-hydroxy-2-methylpropoxy)-3,5-dimethyl benzonitrile (2.9 g, 97%) as a white solid.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
8.85 g
Type
reactant
Reaction Step One
Quantity
7.5 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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